Cas no 2228990-23-4 (1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228990-23-4
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• CID: 6300676
• PubChem ID: 165852179
• Update Time: 2025-06-13

1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine
• 2228990-23-4
• EN300-1992283

• Inchi： 1S/C13H15ClN2/c1-12(2)7-13(12,15)10-6-16-11-5-8(14)3-4-9(10)11/h3-6,16H,7,15H2,1-2H3
• InChI Key： BPLDEYZUONTEPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(CC1(C)C)N

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228990-23-4)

The compound 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228990-23-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indole-derived amine features a 6-chloro substitution on the indole ring and a 2,2-dimethylcyclopropyl moiety attached to the amine group, making it a promising candidate for various biomedical applications. Its molecular formula and intricate architecture contribute to its potential as a building block for novel therapeutics.

In recent years, the demand for indole-based compounds has surged due to their widespread presence in natural products and drugs. Researchers are particularly interested in 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine because of its potential role in modulating biological pathways. The chloro-substituted indole core is known for its bioactivity, and the addition of the dimethylcyclopropylamine group may enhance its pharmacokinetic properties. This combination makes it a subject of study for conditions such as neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

The synthesis of CAS No. 2228990-23-4 involves multi-step organic reactions, often starting from 6-chloroindole derivatives. Key steps include the formation of the cyclopropyl ring and subsequent functionalization to introduce the amine group. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. Given the growing interest in small-molecule drug discovery, this compound's synthetic accessibility and modularity make it a valuable asset for high-throughput screening.

From a commercial perspective, 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond pharmaceuticals, including agrochemicals and material science, where its heterocyclic framework offers unique properties. As the scientific community continues to explore structure-activity relationships (SAR), this compound's versatility positions it as a key player in interdisciplinary research.

Environmental and safety considerations are also critical when handling CAS No. 2228990-23-4. While not classified as hazardous, standard laboratory precautions should be followed. The compound's stability under various conditions is a topic of ongoing investigation, particularly for long-term storage and scalability in industrial settings. These factors are essential for researchers aiming to integrate it into sustainable and efficient workflows.

In conclusion, 1-(6-chloro-1H-indol-3-yl)-2,2-dimethylcyclopropan-1-amine represents a fascinating intersection of chemistry and biology. Its potential applications in drug development, coupled with its synthetic feasibility, make it a compound of high relevance in contemporary research. As the scientific landscape evolves, this molecule is likely to play a pivotal role in addressing unmet medical needs and advancing innovative technologies.